Ethyl 3-methoxy-4-methylphenylacetate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: ethyl 2-(3-methoxy-4-methylphenyl)acetate
• InChI: InChI=1S/C12H16O3/c1-4-15-12(13)8-10-6-5-9(2)11(7-10)14-3/h5-7H,4,8H2,1-3H3
• InChI Key: YMDVKNRXTWQWQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)C)OC

Description

Ethyl 3-methoxy-4-methylphenylacetate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(3-methoxy-4-methylphenyl)acetic acid (Step A, 4.64 g, 25.7 mmol) in ethanol (100 ml) was added p-TsOH (0.7 g, 3.7 mmol) at room temperature under argon and the reaction mixture was refluxed for 12 hours or until all the starting material is consumed, concentrated, diluted in EtOAc and washed with 0.1N HCl, brine, dried over Na2SO4, filtered, concentrated and purified by flash chromatography on a silica gel column (hexane:ethyl acetate, 2:1) to give the title compound.